Cas no 714212-16-5 (3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid)

3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid structure
714212-16-5 structure
Product Name:3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid
CAS No:714212-16-5
MF:C16H13N3O3
MW:295.292723417282
MDL:MFCD04190729
CID:3057428
PubChem ID:945617
Update Time:2025-04-21

3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • <br>3-(4-Cyano-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)propano ic acid
    • MFCD04190729
    • CBKinase1_009822
    • SR-01000289232-1
    • SMR000136404
    • Z57683677
    • 714212-16-5
    • CHEMBL1312044
    • F1727-0212
    • SR-01000289232
    • AB00365317-02
    • BBL012363
    • 3-{10-CYANO-11-METHYL-13-OXO-1,8-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,9,11-PENTAEN-12-YL}PROPANOIC ACID
    • AKOS000271397
    • 3-(4-cyano-3-methyl-1-oxo-1,5-dihydrobenzo[4,5]imidazo[1,2-a]pyridin-2-yl)propanoic acid
    • BRD-K72252067-001-01-3
    • CCG-120975
    • 3-(4-cyano-3-methyl-1-oxo-5H-pyrido[1,2-a]benzimidazol-2-yl)propanoic acid
    • CS-0312960
    • STK741337
    • HMS2439L10
    • CBKinase1_022222
    • MLS000531426
    • 3-(4-cyano-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)propanoic acid
    • 3-(4-CYANO-3-METHYL-1-OXO-1,5-DIHYDROPYRIDO[1,2-A][1,3]BENZIMIDAZOL-2-YL)PROPANOIC ACID
    • 3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo[7.4.0.0?,?]trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid
    • VS-03303
    • 3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid
    • MDL: MFCD04190729
    • Inchi: 1S/C16H13N3O3/c1-9-10(6-7-14(20)21)16(22)19-13-5-3-2-4-12(13)18-15(19)11(9)8-17/h2-5,18H,6-7H2,1H3,(H,20,21)
    • InChI Key: QRWDFJMBLRVKEP-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC(=O)O)=C(C)C(C#N)=C2NC3C=CC=CC=3N21

Computed Properties

  • Exact Mass: 295.09569129Da
  • Monoisotopic Mass: 295.09569129Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 653
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 93.4Ų

3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid Pricemore >>

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